(E)-2-Undecenoic acid ethyl ester
Overview
Description
(E)-2-Undecenoic acid ethyl ester, also known as ethyl (E)-2-undecenoate, is a chemical compound that belongs to the family of esters. It is a colorless liquid with a fruity odor and is commonly used in the fragrance and flavoring industry. However, recent scientific research has revealed its potential applications in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of (E)-2-Undecenoic acid (E)-2-Undecenoic acid ethyl ester ester is not fully understood. However, studies have suggested that it may exert its antimicrobial and antifungal effects by disrupting the cell membrane of microorganisms. It may also inhibit the activity of certain enzymes involved in the growth and replication of microorganisms.
Biochemical and Physiological Effects:
Studies have shown that (E)-2-Undecenoic acid this compound ester has low toxicity and is not harmful to humans or animals. However, it may cause skin and eye irritation if it comes into contact with the skin or eyes.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-2-Undecenoic acid (E)-2-Undecenoic acid ethyl ester ester in lab experiments is its low toxicity and high efficacy. It is also relatively easy to synthesize and is readily available. However, one of the limitations is its limited solubility in water, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the research and development of (E)-2-Undecenoic acid (E)-2-Undecenoic acid ethyl ester ester. One area of interest is its potential use as a food preservative. Studies have shown that it can inhibit the growth of various foodborne pathogens, including Salmonella and Listeria.
Another area of interest is its potential use in the treatment of fungal infections. Studies have shown that it can inhibit the growth of various fungi, including Candida albicans, which is a common cause of fungal infections in humans.
Furthermore, (E)-2-Undecenoic acid this compound ester has shown potential as a biopesticide for the control of various insect pests. Future research could focus on its effectiveness against other insect pests and its potential use in integrated pest management strategies.
Conclusion:
(E)-2-Undecenoic acid this compound ester is a promising chemical compound with potential applications in various fields, including medicine, agriculture, and environmental science. Its antimicrobial, antifungal, and insecticidal properties make it a valuable asset in the development of new treatments and pest control strategies. Further research is needed to fully understand its mechanism of action and to explore its potential applications in different fields.
Scientific Research Applications
(E)-2-Undecenoic acid (E)-2-Undecenoic acid ethyl ester ester has shown promising results in various scientific research applications. In medicine, it has been studied for its potential antimicrobial and antifungal properties. Studies have shown that it can inhibit the growth of various bacteria and fungi, including Candida albicans, Staphylococcus aureus, and Escherichia coli.
In agriculture, (E)-2-Undecenoic acid this compound ester has been studied for its potential use as a plant growth regulator. It has been shown to enhance plant growth and improve crop yield in various plants, including tomato and cucumber.
In environmental science, (E)-2-Undecenoic acid this compound ester has been studied for its potential use as a biopesticide. It has been shown to be effective in controlling various insect pests, including the red flour beetle and the tobacco hornworm.
properties
IUPAC Name |
ethyl (E)-undec-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O2/c1-3-5-6-7-8-9-10-11-12-13(14)15-4-2/h11-12H,3-10H2,1-2H3/b12-11+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PERJJPDPIXBRBO-VAWYXSNFSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C/C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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